Cas no 5424-55-5 ( )

• Product Name: &nbsp
• CAS No: 5424-55-5
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 940216
• PubChem ID: 224024
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [cyano-(2,3-dimethoxyphenyl)methyl] ethyl carbonate
• AC1L5CZN
• AC1Q4QVC
• AG-J-39255
• AR-1I2777
• CTK1H0517
• cyano(2,3-dimethoxyphenyl)methyl ethyl carbonate
• NSC12235
• NSC-12235
• DTXSID40279314
• 5424-55-5
•  

• Inchi： 1S/C13H15NO5/c1-4-18-13(15)19-11(8-14)9-6-5-7-10(16-2)12(9)17-3/h5-7,11H,4H2,1-3H3
• InChI Key： GWWVYPYNGQHIAU-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C#N)OC(=O)OCC)OC

Computed Properties

• Exact Mass: 265.09505
• Monoisotopic Mass: 265.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.185
• Boiling Point: 373.4°C at 760 mmHg
• Flash Point: 163.3°C
• Refractive Index: 1.506
• PSA: 77.78
• LogP: 2.44158